Cas no 2225176-56-5 (2-Bromo-6-(piperidin-4-yl)pyridine-4-boronic acid)

• Product Name: 2-Bromo-6-(piperidin-4-yl)pyridine-4-boronic acid
• CAS No: 2225176-56-5
• MF: C₁₀H₁₄BBrN₂O₂
• MW: 284.95
• CID: 5144697
• PubChem ID: 133554780
• Update Time: 2025-05-19

2-Bromo-6-(piperidin-4-yl)pyridine-4-boronic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-(piperidin-4-yl)pyridine-4-boronic acid
• (2-Bromo-6-(piperidin-4-yl)pyridin-4-yl)boronic acid
• 2225176-56-5

• Inchi： 1S/C10H14BBrN2O2/c12-10-6-8(11(15)16)5-9(14-10)7-1-3-13-4-2-7/h5-7,13,15-16H,1-4H2
• InChI Key： YKTLBQSYTRGJND-UHFFFAOYSA-N
• SMILES： B(C1C=C(C2CCNCC2)N=C(Br)C=1)(O)O

Computed Properties

• Exact Mass: 284.03317g/mol
• Monoisotopic Mass: 284.03317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.4Ų

Additional information on 2-Bromo-6-(piperidin-4-yl)pyridine-4-boronic acid

Introduction to 2-Bromo-6-(Piperidin-4-yl)Pyridine-4-Boronic Acid (CAS No: 2225176-56-5)

The compound 2-Bromo-6-(Piperidin-4-yl)Pyridine-4-Boronic Acid (CAS No: 2225176-56-5) is a highly specialized organic molecule with significant applications in the fields of medicinal chemistry and materials science. This compound belongs to the class of boronic acids, which are widely used as intermediates in Suzuki-Miyaura coupling reactions—a cornerstone in modern organic synthesis. The structure of this molecule incorporates a pyridine ring, a bromine substituent, and a piperidine moiety, making it a versatile building block for constructing complex molecular architectures.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 2-Bromo-6-(Piperidin-4-yl)Pyridine-4-Boronic Acid. Researchers have employed various strategies, including microwave-assisted synthesis and catalytic cross-coupling reactions, to optimize its production. These methods not only enhance yield but also minimize environmental impact, aligning with the growing demand for sustainable chemical processes.

The pyridine ring in this compound serves as a rigid aromatic framework, which is crucial for stabilizing reactive intermediates during coupling reactions. The presence of the bromine substituent at the 2-position facilitates regioselective transformations, while the piperidine group at the 6-position introduces steric and electronic effects that can be exploited for tuning the reactivity and selectivity of the molecule.

One of the most promising applications of 2-Bromo-6-(Piperidin-4-yl)Pyridine-4-Boronic Acid lies in its use as a precursor for constructing heterocyclic compounds with potential pharmacological activity. Recent studies have demonstrated its utility in synthesizing bioactive molecules targeting various therapeutic areas, including oncology and neurodegenerative diseases. For instance, derivatives of this compound have shown promise as inhibitors of kinase enzymes, which are key players in cancer progression.

In addition to its role in drug discovery, this compound has also found applications in materials science. Its ability to participate in cross-coupling reactions makes it an ideal candidate for synthesizing advanced materials such as organic semiconductors and functional polymers. Researchers have explored its use in constructing π-conjugated systems with tailored electronic properties, paving the way for innovations in optoelectronics and energy storage technologies.

The development of efficient synthetic routes for 2-Bromo-6-(Piperidin-4-yl)Pyridine-4-Boronic Acid has been a focal point of recent research efforts. By leveraging transition metal catalysts and novel reaction conditions, chemists have achieved unprecedented levels of control over the synthesis process. These advancements not only enhance the scalability of production but also reduce costs, making this compound more accessible for both academic and industrial applications.

Furthermore, computational studies have provided valuable insights into the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the boronic acid group plays a critical role in stabilizing transition states during coupling reactions, thereby enhancing reaction efficiency. Such computational approaches are increasingly being integrated into synthetic design strategies to accelerate drug discovery and material development.

In conclusion, 2-Bromo-6-(Piperidin-4-y